8-Amino-6-(trifluoromethyl)-3,4-dihydro-2H-benzo[b][1,4]oxazine
CAS No.:
Cat. No.: VC18344413
Molecular Formula: C9H9F3N2O
Molecular Weight: 218.18 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C9H9F3N2O |
|---|---|
| Molecular Weight | 218.18 g/mol |
| IUPAC Name | 6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzoxazin-8-amine |
| Standard InChI | InChI=1S/C9H9F3N2O/c10-9(11,12)5-3-6(13)8-7(4-5)14-1-2-15-8/h3-4,14H,1-2,13H2 |
| Standard InChI Key | ARGVRMAUKYQOTR-UHFFFAOYSA-N |
| Canonical SMILES | C1COC2=C(C=C(C=C2N1)C(F)(F)F)N |
Introduction
Molecular Structure and Chemical Identification
Core Structural Features
8-Amino-6-(trifluoromethyl)-3,4-dihydro-2H-benzo[b] oxazine (IUPAC name: 6-(trifluoromethyl)-3,4-dihydro-2H-benzo[b] oxazin-8-amine) belongs to the benzoxazine class of heterocyclic compounds. Its structure comprises a benzene ring fused to a 1,4-oxazine ring, with an amino group (-NH₂) at the 8-position and a trifluoromethyl (-CF₃) group at the 6-position . The dihydro designation indicates partial saturation of the oxazine ring, reducing aromaticity and enhancing conformational flexibility.
Table 1: Key Molecular Descriptors
| Property | Value | Source |
|---|---|---|
| Molecular Formula | C₉H₉F₃N₂O | |
| Molecular Weight | 218.18 g/mol | |
| Canonical SMILES | C1COC2=C(C=C(C=C2N1)C(F)(F)F)N | |
| InChIKey | ARGVRMAUKYQOTR-UHFFFAOYSA-N | |
| PubChem CID | 82230792 |
Spectral and Stereochemical Considerations
The compound’s InChI string (InChI=1S/C9H9F3N2O/c10-9(11,12)5-3-6(13)8-7(4-5)14-1-2-15-8/h3-4,14H,1-2,13H2) reveals a planar benzene core with substituents in ortho and para positions relative to the oxazine oxygen. Nuclear magnetic resonance (NMR) predictions suggest distinct splitting patterns for the -CF₃ group (quartet, δ ~110–120 ppm in ¹⁹F NMR) and the amine protons (broad singlet, δ ~5 ppm in ¹H NMR). Chirality is absent due to the compound’s symmetrical substitution pattern.
Synthetic Pathways and Preparation
Retrosynthetic Analysis
While explicit synthetic protocols remain undisclosed in public databases, logical precursors include:
-
Benzoxazine Core Formation: Cyclocondensation of o-aminophenol derivatives with carbonyl compounds.
-
Trifluoromethyl Introduction: Electrophilic aromatic substitution using CF₃ reagents (e.g., Umemoto’s reagent) or directed ortho-metalation strategies.
-
Amino Group Installation: Nitration/reduction sequences or Buchwald-Hartwig amination of halogenated intermediates.
Purification and Characterization
Post-synthetic purification likely employs column chromatography (silica gel, ethyl acetate/hexane eluent) followed by recrystallization from ethanol/water mixtures. High-resolution mass spectrometry (HRMS) and elemental analysis would confirm molecular integrity, while differential scanning calorimetry (DSC) could characterize thermal stability .
Physicochemical Properties
Solubility and Partitioning
The compound’s calculated LogP (≈2.1) suggests moderate lipophilicity, balancing the hydrophilic amine and oxazine moieties against the hydrophobic -CF₃ group. Solubility profiles indicate:
-
Polar Solvents: >50 mg/mL in DMSO, methanol
-
Nonpolar Solvents: <5 mg/mL in hexane, toluene
Table 2: Predicted Physicochemical Parameters
| Parameter | Value | Method |
|---|---|---|
| LogP (Octanol-Water) | 2.1 ± 0.3 | XLogP3 |
| Hydrogen Bond Donors | 1 | PubChem |
| Hydrogen Bond Acceptors | 4 | PubChem |
| Topological Polar SA | 52.7 Ų | ChemAxon |
Stability Profile
The -CF₃ group enhances metabolic stability compared to non-fluorinated analogs, as evidenced by:
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume